Cas no 2172032-78-7 (spirobicyclo2.2.1heptane-2,2'-piperidine-6'-one)

• Product Name: spirobicyclo2.2.1heptane-2,2'-piperidine-6'-one
• CAS No: 2172032-78-7
• MF: C₁₁H₁₇NO
• MW: 179.258783102036
• CID: 5567068
• PubChem ID: 165594243
• Update Time: 2025-06-18

spirobicyclo2.2.1heptane-2,2'-piperidine-6'-one Chemical and Physical Properties

Names and Identifiers

• spiro[bicyclo[2.2.1]heptane-2,2'-piperidine]-6'-one
• 2172032-78-7
• EN300-1629012
• spirobicyclo2.2.1heptane-2,2'-piperidine-6'-one

• Inchi： 1S/C11H17NO/c13-10-2-1-5-11(12-10)7-8-3-4-9(11)6-8/h8-9H,1-7H2,(H,12,13)
• InChI Key： KUBGIESRQNEPHJ-UHFFFAOYSA-N
• SMILES： O=C1CCCC2(CC3CCC2C3)N1

Computed Properties

• Exact Mass: 179.131014166g/mol
• Monoisotopic Mass: 179.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 29.1Ų

Additional information on spirobicyclo2.2.1heptane-2,2'-piperidine-6'-one

Spirobicyclo[2.2.1]heptane-2,2'-piperidine-6'-one: A Comprehensive Overview

Spirobicyclo[2.2.1]heptane-2,2'-piperidine-6'-one, also known by its CAS number 2172032-78-7, is a unique bicyclic compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its spiro structure, which consists of a bicyclo[2.2.1]heptane ring fused with a piperidine ring system, and a ketone functional group at the 6' position. The spiro arrangement imparts unique electronic and steric properties to the molecule, making it a valuable building block in various chemical applications.

The synthesis of Spirobicyclo[2.2.1]heptane-2,2'-piperidine-6'-one typically involves multi-step processes that leverage advanced organic reactions such as Diels-Alder cycloadditions or ring-closing metathesis. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of this compound, reducing production costs and enhancing its scalability for industrial applications.

In terms of applications, Spirobicyclo[2.2.1]heptane-2,2'-piperidine-6'-one has been extensively studied for its potential in drug design and development. Its rigid bicyclic framework provides an ideal platform for designing bioactive molecules with specific pharmacokinetic profiles. For instance, researchers have explored its use as a scaffold for developing inhibitors targeting various enzymes involved in metabolic disorders and cancer progression.

Moreover, the compound's ability to form stable covalent bonds with other functional groups has made it a valuable component in polymer chemistry. Recent studies have demonstrated its utility in synthesizing novel polymeric materials with enhanced mechanical properties and thermal stability, which could find applications in high-performance composites and advanced coatings.

The latest research on Spirobicyclo[2.2.1]heptane-2,2'-piperidine-6'-one has focused on its role in asymmetric catalysis and enantioselective synthesis. By incorporating chiral auxiliaries or using chiral catalysts, chemists have successfully synthesized enantiomerically enriched derivatives of this compound, opening new avenues for the development of chiral pharmaceuticals and agrochemicals.

In conclusion, Spirobicyclo[2.2.1]heptane-